1-(4-(3-fluorobenzamido)benzyl)-N-phenyl-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[(3-fluorobenzoyl)amino]phenyl]methyl]-N-phenylimidazole-4-carboxamide
• InChI: InChI=1S/C24H19FN4O2/c25-19-6-4-5-18(13-19)23(30)27-21-11-9-17(10-12-21)14-29-15-22(26-16-29)24(31)28-20-7-2-1-3-8-20/h1-13,15-16H,14H2,(H,27,30)(H,28,31)
• InChI Key: UYJVJMXSOREPHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C24H19FN4O2
• Molecular Weight: 414.4 g/mol

Description

1-(4-(3-fluorobenzamido)benzyl)-N-phenyl-1H-imidazole-4-carboxamide, also known as ABT-199, is a small molecule inhibitor that targets B-cell lymphoma 2 (Bcl-2) protein. Bcl-2 is an anti-apoptotic protein that is overexpressed in many cancers, including hematological malignancies, and ABT-199 has shown promising results in preclinical and clinical studies.

Scientific Research Applications

Synthesis and Structural Characterization

Structurally related compounds have been synthesized and characterized to understand their physical, chemical, and biological properties. For instance, compounds with fluorobenzamido groups have been synthesized and analyzed using techniques like X-ray diffraction, NMR, and FTIR spectroscopy. These studies provide foundational knowledge on the molecular structure, stability, and potential reactivity of similar compounds, which is essential for their application in materials science, drug design, and chemical biology (Saeed et al., 2010).

Biological Activity and Drug Design

Research on compounds bearing the benzamide moiety, similar to the one , often focuses on their biological activities. For example, studies have explored the cytotoxic effects of benzamide derivatives on cancer cell lines, providing a basis for potential therapeutic applications. Such compounds can be synthesized and evaluated for their effectiveness against various types of cancer cells, offering insights into their mechanism of action and potential as cancer therapeutics (Kelly et al., 2007).

Antimicrobial Properties

Fluorobenzamides have been examined for their antimicrobial properties, revealing potential applications in addressing bacterial infections. By synthesizing and testing derivatives against different bacterial strains, researchers can identify compounds with significant antimicrobial activity, guiding the development of new antibiotics or disinfectants (Desai et al., 2013).

Material Science Applications

The synthesis and characterization of benzamide derivatives also extend to material science, where their properties could be harnessed for developing new materials with specific functionalities, such as fluorescence, conductivity, or thermal stability. Research in this domain can lead to advancements in electronics, photonics, and nanotechnology (Sava et al., 2003).